Cas no 869852-15-3 (1-(6-chloro-3-methoxy-4-pyridazinyl)-Ethanone)

1-(6-chloro-3-methoxy-4-pyridazinyl)-Ethanone structure
869852-15-3 structure
Product Name:1-(6-chloro-3-methoxy-4-pyridazinyl)-Ethanone
CAS No:869852-15-3
MF:C7H7ClN2O2
MW:186.595680475235
CID:1119836
PubChem ID:23092491
Update Time:2025-04-20

1-(6-chloro-3-methoxy-4-pyridazinyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(6-chloro-3-methoxy-4-pyridazinyl)-Ethanone
    • SCHEMBL1750237
    • DTXSID601258557
    • 1-(6-Chloro-3-methoxy-4-pyridazinyl)ethanone
    • VXLCINMWUKLJOC-UHFFFAOYSA-N
    • 869852-15-3
    • 1-(6-Chloro-3-methoxy-pyridazin-4-yl)-ethanone
    • DB-190587
    • Inchi: 1S/C7H7ClN2O2/c1-4(11)5-3-6(8)9-10-7(5)12-2/h3H,1-2H3
    • InChI Key: VXLCINMWUKLJOC-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(C)=O)=C(N=N1)OC

Computed Properties

  • Exact Mass: 186.0196052g/mol
  • Monoisotopic Mass: 186.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.1Ų
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